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Compound of Interest

Compound Name: Trimethylolpropane trinonanoate

Cat. No.: B093850

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylolpropane Trinonanoate (CAS No. 126-57-8) is the triester of trimethylolpropane
and nonanoic acid.[1][2] While specific data on its use in cosmetic and personal care
formulations is limited in publicly available literature, its chemical structure suggests it functions
as a versatile emollient and texture enhancer. This document provides detailed application
notes based on the anticipated properties of Trimethylolpropane Trinonanoate, derived from
its chemical analogues, and offers comprehensive protocols for its evaluation in cosmetic
formulations.

Chemical Structure:

INCI Name: Trimethylolpropane Trinonhanoate

CAS Number: 126-57-8[1]

Molecular Formula: C33He206[1]

Molecular Weight: 554.8 g/mol [1]

Postulated Functions and Applications in Cosmetics
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Based on the properties of similar esters like trimethylolpropane tricaprylate/tricaprate and
various nonanoate esters, Trimethylolpropane Trinonanoate is expected to offer the following
benefits in cosmetic and personal care products:[3][4][5]

o Emolliency: Provides a softening and smoothing effect on the skin by forming a protective
barrier that helps to reduce moisture loss.[5]

o Texture Enhancement: Contributes to a desirable sensory profile in formulations, offering a
smooth, non-greasy feel and improving spreadability.[3][5]

e Solvent: Can act as a solvent for other cosmetic ingredients, aiding in their dispersion and
delivery.

o Pigment Dispersing Agent: In color cosmetics, it can help to evenly distribute pigments,
leading to a more uniform color application.[5]

» Hair Conditioning: In hair care products, it is anticipated to provide conditioning effects,
leaving hair soft and manageable without a heavy feel.[5]

Potential Applications:

Skincare: Moisturizers, lotions, creams, serums, and facial oils.

Suncare: Sunscreens and after-sun products.

Color Cosmetics: Foundations, lipsticks, and concealers.

Hair Care: Conditioners, hair masks, and styling products.

Personal Care: Body butters, hand creams, and deodorants.

Physicochemical Properties and Formulation
Guidelines

While specific experimental data for Trimethylolpropane Trinonanoate is not readily
available, the following table outlines its known and predicted properties relevant to formulation
development.
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Property Value I Predicted Behavior = Formulation Implication
Predicted to be a clear to pale-  Should not impart color to the
Appearance o ] )
yellow liquid. final formulation.
od Predicted to have a faint, Unlikely to interfere with the
or
characteristic odor. fragrance of the final product.
) o Compatible with the oil phase
N Predicted to be soluble in oils, )
Solubility of emulsions and can be used

esters, and silicones.

in anhydrous formulations.

Oxidative Stability

Predicted to have good

oxidative stability.

Contributes to a longer shelf

life of the formulation.

Hydrolytic Stability

Susceptible to hydrolysis in the
presence of strong acids or
bases, breaking down into
trimethylolpropane and

nonanoic acid.[1]

Formulations should be
maintained at a neutral or
near-neutral pH to ensure

stability.

General Formulation Guidelines:

o Use Level: Typical use levels for similar emollients range from 2% to 20%, depending on the

desired sensory effect and formulation type.

¢ Incorporation: Add to the oil phase of emulsions and heat to 70-80°C to ensure proper

melting and mixing. For anhydrous systems, it can be mixed with other oil-phase ingredients.

o Compatibility: Expected to be compatible with a wide range of cosmetic ingredients,

including other esters, fatty alcohols, silicones, and hydrocarbons.

Experimental Protocols for Evaluation

The following are detailed, generalized protocols for evaluating the performance of

Trimethylolpropane Trinonanoate in a cosmetic formulation.

Protocol for Emulsion Stability Testing
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Objective: To assess the physical stability of an oil-in-water (O/W) cream formulation containing
Trimethylolpropane Trinonanoate.

Materials:
e Oil Phase:
o Trimethylolpropane Trinonanoate (e.g., 10% w/w)
o Cetearyl Alcohol (e.g., 3% wiw)
o Glyceryl Stearate (e.g., 2% w/w)
o Water Phase:
o Deionized Water (g.s. to 100%)
o Glycerin (e.g., 5% wiw)
o Xanthan Gum (e.g., 0.2% w/w)
o Emulsifier:
o Ceteareth-20 (e.g., 2% w/w)
» Preservative:
o Phenoxyethanol (and) Ethylhexylglycerin (e.g., 1% wi/w)
Procedure:

o Preparation of Water Phase: In a suitable vessel, disperse Xanthan Gum in Glycerin and
then add Deionized Water. Heat to 75°C while stirring until uniform.

o Preparation of Oil Phase: In a separate vessel, combine Trimethylolpropane
Trinonanoate, Cetearyl Alcohol, Glyceryl Stearate, and Ceteareth-20. Heat to 75°C while
stirring until all components are melted and uniform.
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o Emulsification: Slowly add the Oil Phase to the Water Phase while homogenizing at a
moderate speed (e.g., 5000 rpm) for 3-5 minutes.

e Cooling: Continue stirring with a propeller mixer and cool the emulsion to 40°C.

» Addition of Preservative: Add the preservative and continue stirring until the cream is smooth
and the temperature reaches 25°C.

o Stability Assessment:

o Macroscopic Evaluation: Observe the cream for any signs of phase separation, creaming,
or changes in color and odor at regular intervals (e.g., 24h, 1 week, 1 month, 3 months)
under different storage conditions (e.g., room temperature, 40°C, 4°C, and freeze-thaw

cycles).

o Microscopic Evaluation: Examine a droplet of the emulsion under a microscope to assess

the droplet size and distribution.

o Viscosity Measurement: Measure the viscosity of the cream at the beginning of the study
and at each time point to monitor any changes in consistency.

o pH Measurement: Measure the pH of the cream at each time point.

Data Presentation:
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Stability Initial 1 Month 1 Month 3 Months 3 Months
nitia

Parameter (RT) (40°C) (RT) (40°C)
Homogeneou

Appearance

s white cream

pH

Viscosity (cP)

Droplet Size
(Hm)

Phase
) None
Separation

Protocol for Sensory Panel Evaluation

Objective: To evaluate the sensory characteristics of a lotion containing Trimethylolpropane
Trinonanoate compared to a control formulation with a standard emollient (e.g.,
Caprylic/Capric Triglyceride).

Materials:

o Two lotion formulations, identical except for the primary emollient (10% w/w
Trimethylolpropane Trinonanoate vs. 10% w/w Caprylic/Capric Triglyceride).

o A panel of trained sensory assessors (n=10-15).
» Evaluation forms with a rating scale (e.g., 1 to 10) for various sensory attributes.
Procedure:

o Sample Preparation: Prepare the two lotion formulations and code them with random three-
digit numbers.

o Panelist Instructions: Instruct the panelists to cleanse their hands and forearms and not to
use any scented products before the evaluation.
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» Application: Apply a standardized amount (e.g., 0.1 mL) of each lotion to a designated area
on the panelists' forearms.

» Evaluation: Ask the panelists to evaluate the products based on the following parameters at
different time points (e.g., during application, 1 minute after, and 10 minutes after):

[e]

Spreadability: Ease of spreading on the skin.

o

Absorbency: Speed of absorption into the skin.

[¢]

Greasiness: The amount of oily residue left on the skin.

[¢]

Tackiness: The stickiness of the skin after application.

[e]

Smoothness: The feeling of the skin after the product has been absorbed.

o

Overall Feel: The overall pleasantness of the product on the skin.

o Data Analysis: Analyze the data statistically (e.g., using a t-test or ANOVA) to determine if
there are significant differences between the two formulations.

Data Presentation:

Trimethylolpropane )
. ] Control Emollient
Sensory Attribute Trinonanoate p-value

(Mean Score * SD)
(Mean Score * SD)

Spreadability

Absorbency

Greasiness

Tackiness

Smoothness

Overall Feel
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Protocol for Skin Moisturization Efficacy (Corneometer
Measurement)

Objective: To assess the short-term and long-term skin hydration effects of a cream containing

Trimethylolpropane Trinonanoate.

Materials:

A cream formulation containing a specified concentration of Trimethylolpropane
Trinonanoate (e.g., 5% w/w).

A placebo cream (without the test ingredient).

A Corneometer® for measuring skin hydration.

A panel of volunteers with dry skin (n=15-20).

Procedure:

Acclimatization: Have the volunteers acclimatize in a controlled environment (e.g., 22°C,
50% relative humidity) for at least 30 minutes.

Baseline Measurement: Measure the baseline skin hydration on two designated areas on the
volar forearm of each volunteer.

Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test cream to one
area and the placebo cream to the other.

Post-Application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,
4, 6, and 8 hours for short-term effects, and after 1, 2, and 4 weeks of daily application for
long-term effects).

Data Analysis: Calculate the percentage change in skin hydration from baseline for both the
test and placebo products. Use statistical analysis to determine the significance of the
results.

Data Presentation:
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Caption: Formulation Development Workflow for a New Emollient.
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Caption: Postulated Functional Relationships of Trimethylolpropane Trinonanoate.

Safety and Regulatory Considerations

There is a lack of specific toxicological data for Trimethylolpropane Trinonanoate in the
public domain. However, based on the safety information available for other trimethylolpropane
esters (excluding the triacrylate) and nonanoate esters used in cosmetics, it is anticipated to
have a low potential for skin irritation and sensitization.[5][6] The Cosmetic Ingredient Review
(CIR) Expert Panel has concluded that Pelargonic Acid (Nonanoic Acid) and its esters are safe
for use in cosmetic products.[7]

It is crucial to distinguish Trimethylolpropane Trinonanoate from Trimethylolpropane
Triacrylate, which has been associated with skin irritation and sensitization and is prohibited for
use in cosmetics in the European Union.[8][9][10] These two substances have different
chemical structures and reactivity profiles.

As with any new ingredient, it is recommended to conduct a thorough safety assessment,
including in vitro and in vivo testing, before commercialization.

Conclusion
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Trimethylolpropane Trinonanoate holds promise as a multifunctional ingredient for the
cosmetic and personal care industry. Its predicted properties as a non-greasy emollient and
texture enhancer make it a potentially valuable component in a wide range of formulations. The
experimental protocols provided in this document offer a comprehensive framework for
formulators to evaluate its performance and substantiate its benefits. Further research is
warranted to fully characterize its properties and confirm its safety and efficacy in various
cosmetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Trimethylolpropane
Trinonanoate in Cosmetic and Personal Care Formulations]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b093850#use-of-
trimethylolpropane-trinonanoate-in-cosmetic-and-personal-care-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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